2-Fluoro-6-methoxypyridine
Overview
Description
2-Fluoro-6-methoxypyridine is a chemical compound with the molecular formula C6H6FNO . It has a molecular weight of 127.12 . It is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound is a liquid under normal conditions .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 2-Fluoro-6-methoxypyridine, is a topic of ongoing research . One method involves the diazotization of 2-amino-6-methylpyridine in hydrogen fluoride containing a 40% pyridine solution .Molecular Structure Analysis
The InChI code for 2-Fluoro-6-methoxypyridine is 1S/C6H6FNO/c1-9-6-4-2-3-5(7)8-6/h2-4H,1H3 . The compound’s structure can be represented by the SMILES string COC1=NC(=CC=C1)F .Physical And Chemical Properties Analysis
2-Fluoro-6-methoxypyridine is a liquid under normal conditions . It has a density of 1.1±0.1 g/cm3 . The compound has a boiling point of 141.4±20.0 °C at 760 mmHg . Its vapour pressure is 7.4±0.3 mmHg at 25°C .Scientific Research Applications
Synthesis of Fluorinated Pyridines
2-Fluoro-6-methoxypyridine plays a significant role in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Synthesis of F 18 Substituted Pyridines
2-Fluoro-6-methoxypyridine is used in the synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds . These F 18 substituted pyridines present a special interest as potential imaging agents for various biological applications .
Agricultural Applications
In the search for new agricultural products having improved physical, biological, and environmental properties, one of the most generally useful chemical modifications is the introduction of fluorine atoms into lead structures . 2-Fluoro-6-methoxypyridine, being a fluorine-containing compound, can be used in the development of such agricultural products .
Pharmaceutical Applications
About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . The introduction of fluorine atoms into pharmaceutical compounds can improve their properties, and 2-Fluoro-6-methoxypyridine can be used in the synthesis of such fluorinated pharmaceuticals .
Synthesis of Pyridine Nucleosides
2-Fluoro-6-methoxypyridine can play a role in the synthesis of pyridine nucleosides related to 5-fluorocytosine. These nucleosides can have various applications in biological research and medicine.
Material Science Applications
2-Fluoro-6-methoxypyridine, like other fluorinated pyridines, can be used in material science for the development of new materials with improved properties . The presence of fluorine atoms can significantly alter the properties of the materials, making them suitable for specific applications.
Safety and Hazards
2-Fluoro-6-methoxypyridine is classified as a flammable liquid and vapor . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing its mist, gas, or vapours, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
It’s known that fluorinated pyridines are generally used in the synthesis of various pharmaceuticals and agrochemicals , suggesting that the targets could be diverse depending on the specific application.
Mode of Action
This can influence the compound’s reactivity and interactions with its targets .
Pharmacokinetics
The physicochemical properties such as its molecular weight (12712 g/mol) and its liquid physical state can influence its pharmacokinetic properties.
Result of Action
Fluorinated compounds are often used in the development of new pharmaceuticals and agrochemicals due to their unique properties .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Fluoro-6-methoxypyridine. For instance, it’s recommended to store the compound at ambient temperatures . It’s also classified as a dangerous good for transport, indicating that special precautions may be needed when handling and storing the compound .
properties
IUPAC Name |
2-fluoro-6-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FNO/c1-9-6-4-2-3-5(7)8-6/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKZOFECOOLMHMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=CC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40558611 |
Source
|
| Record name | 2-Fluoro-6-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40558611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-methoxypyridine | |
CAS RN |
116241-61-3 |
Source
|
| Record name | 2-Fluoro-6-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40558611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-fluoro-6-methoxypyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
